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Compound of Interest

Compound Name:
N-(2-Hydroxyethyl)-N-

methylthiourea

Cat. No.: B160530 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
N-(2-Hydroxyethyl)-N-methylthiourea is a disubstituted thiourea derivative of interest in

medicinal chemistry and drug development. While a specific CAS number for this compound is

not readily available in public databases, its structural similarity to other biologically active

thiourea derivatives suggests potential applications in various therapeutic areas. This technical

guide provides a comprehensive overview of its probable synthesis, physicochemical

properties based on related compounds, and potential biological significance by examining

analogous structures. The information herein is intended to serve as a foundational resource

for researchers investigating this and similar molecules.

Chemical Identity and Properties
While a specific CAS number for N-(2-Hydroxyethyl)-N-methylthiourea has not been

identified in comprehensive searches, its chemical structure and properties can be inferred.

The IUPAC name for this compound is 1-(2-hydroxyethyl)-1-methylthiourea.

Table 1: Physicochemical Properties of N-(2-Hydroxyethyl)-N-methylthiourea and Related

Analogues
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Property

N-(2-
Hydroxyethyl)-
N-
methylthiourea
(Predicted)

(2-
Hydroxyethyl)t
hiourea[1]

N-
Methylthiourea
[2][3]

1-Allyl-3-(2-
hydroxyethyl)-
2-thiourea[4]

CAS Number Not Found 29146-81-4 598-52-7 105-81-7

Molecular

Formula
C₄H₁₀N₂OS C₃H₈N₂OS C₂H₆N₂S C₆H₁₂N₂OS

Molecular Weight 134.20 g/mol 120.18 g/mol 90.15 g/mol 160.24 g/mol

Melting Point
Data not

available

Data not

available
118-121 °C 76-78 °C

Boiling Point
Data not

available

Data not

available

Data not

available

Data not

available

LogP (Predicted) -0.8 (approx.) -1.1 -0.7
Data not

available

Hydrogen Bond

Donors
2 3 2 2

Hydrogen Bond

Acceptors
3 3 2 3

Experimental Protocols: Synthesis
A likely synthetic route for N-(2-Hydroxyethyl)-N-methylthiourea, based on established

methods for the synthesis of N-substituted thioureas, would involve the reaction of an

isothiocyanate with an amine.[5][6] Two primary pathways are proposed:

Method A: Reaction of Methyl Isothiocyanate with 2-(Methylamino)ethanol

This is a common and straightforward method for preparing unsymmetrically disubstituted

thioureas.
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Materials: Methyl isothiocyanate, 2-(Methylamino)ethanol, a suitable solvent (e.g., ethanol,

acetonitrile, or dichloromethane).

Procedure:

Dissolve 2-(Methylamino)ethanol in the chosen solvent in a reaction flask.

Cool the solution in an ice bath.

Add methyl isothiocyanate dropwise to the cooled solution with constant stirring.

After the addition is complete, allow the reaction mixture to warm to room temperature and

continue stirring for several hours to ensure the reaction goes to completion.

The solvent can be removed under reduced pressure.

The resulting crude product can be purified by recrystallization from a suitable solvent

system (e.g., ethanol/water or ethyl acetate/hexanes).

Method B: Reaction of 2-Isothiocyanatoethanol with Methylamine

An alternative pathway involves the reaction of a hydroxyethyl-containing isothiocyanate with

methylamine.

Materials: 2-Isothiocyanatoethanol, methylamine (as a solution in a solvent like THF or

ethanol), a suitable reaction solvent.

Procedure:

Dissolve 2-Isothiocyanatoethanol in the reaction solvent.

Cool the solution in an ice bath.

Slowly add the methylamine solution to the isothiocyanate solution with vigorous stirring.

Allow the reaction to proceed at room temperature for a few hours.

Work-up and purification would follow a similar procedure as described in Method A.
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Below is a conceptual workflow for the synthesis of N-substituted thioureas.

Conceptual Synthesis Workflow for N-Substituted Thioureas
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Caption: General workflow for synthesizing N-substituted thioureas.

Potential Biological Activity and Signaling Pathways
Thiourea derivatives are recognized as a "privileged structure" in medicinal chemistry, with

numerous compounds exhibiting a wide range of biological activities, including anticancer,

antimicrobial, and antiviral properties.[7][8] The biological activity of these compounds is often

attributed to their ability to form hydrogen bonds and coordinate with metal ions in biological

systems.

While no specific biological data for N-(2-Hydroxyethyl)-N-methylthiourea has been found,

the activities of structurally related compounds suggest potential areas of investigation:

Anticancer Activity: Many thiourea derivatives have demonstrated potent anticancer

properties.[9] Their mechanisms of action can be diverse, including the inhibition of kinases

and the disruption of signaling pathways crucial for cancer cell proliferation and survival. For

instance, some acylthiourea compounds act as antagonists of the Smoothened (Smo)

receptor in the Hedgehog (Hh) signaling pathway.

Antimicrobial Activity: The thiourea moiety is present in several antimicrobial agents. These

compounds can exert their effects through various mechanisms, such as inhibiting essential

enzymes in bacteria or fungi.
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The diagram below illustrates a simplified representation of a signaling pathway that could

potentially be modulated by thiourea derivatives.

Potential Modulation of a Signaling Pathway by Thiourea Derivatives
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Caption: Inhibition of a signaling pathway by a thiourea derivative.

Conclusion
N-(2-Hydroxyethyl)-N-methylthiourea represents a simple yet potentially valuable scaffold for

drug discovery. Although specific experimental data for this compound is limited in the public

domain, this guide provides a solid foundation for its synthesis and potential biological

evaluation based on the well-established chemistry and pharmacology of related thiourea
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derivatives. Further research is warranted to synthesize and characterize this compound and to

explore its activity in relevant biological assays, which could unveil novel therapeutic

applications. Researchers are encouraged to use the provided experimental outlines as a

starting point for their investigations into this and similar molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. (2-Hydroxyethyl)thiourea | C3H8N2OS | CID 3254090 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. Methylthiourea | C2H6N2S | CID 2723704 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. N-METHYLTHIOUREA | 598-52-7 [chemicalbook.com]

4. 1-ALLYL-3-(2-HYDROXYETHYL)-2-THIOUREA CAS#: 105-81-7 [m.chemicalbook.com]

5. Organic Syntheses Procedure [orgsyn.org]

6. mdpi.com [mdpi.com]

7. Recent advances in urea- and thiourea-containing compounds: focus on innovative
approaches in medicinal chemistry and organic synthesis - PMC [pmc.ncbi.nlm.nih.gov]

8. mdpi.com [mdpi.com]

9. Synthesis of New Thiourea-Metal Complexes with Promising Anticancer Properties - PMC
[pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [In-Depth Technical Guide: N-(2-Hydroxyethyl)-N-
methylthiourea]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b160530#n-2-hydroxyethyl-n-methylthiourea-cas-
number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b160530?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/2-Hydroxyethyl_thiourea
https://pubchem.ncbi.nlm.nih.gov/compound/2-Hydroxyethyl_thiourea
https://pubchem.ncbi.nlm.nih.gov/compound/Methylthiourea
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1489404.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB8188843_EN.htm
http://www.orgsyn.org/demo.aspx?prep=CV3P0617
https://www.mdpi.com/2079-6382/12/5/807
https://pmc.ncbi.nlm.nih.gov/articles/PMC8293013/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8293013/
https://www.mdpi.com/journal/pharmaceuticals/special_issues/urea_thiourea_drug
https://pmc.ncbi.nlm.nih.gov/articles/PMC8619901/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8619901/
https://www.benchchem.com/product/b160530#n-2-hydroxyethyl-n-methylthiourea-cas-number
https://www.benchchem.com/product/b160530#n-2-hydroxyethyl-n-methylthiourea-cas-number
https://www.benchchem.com/product/b160530#n-2-hydroxyethyl-n-methylthiourea-cas-number
https://www.benchchem.com/product/b160530#n-2-hydroxyethyl-n-methylthiourea-cas-number
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b160530?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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